Cas no 1806340-65-7 (3-Methoxy-4-phenylpyridine-5-acetonitrile)

3-Methoxy-4-phenylpyridine-5-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with a methoxy group, phenyl ring, and acetonitrile moiety. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitrile group enhances its utility as an intermediate in nucleophilic substitution and cyclization reactions. Its methoxy and phenyl substituents contribute to steric and electronic modulation, facilitating selective functionalization. The compound’s stability under standard conditions ensures consistent performance in multi-step synthetic pathways. Its well-defined molecular architecture makes it particularly useful for constructing complex nitrogen-containing frameworks, often employed in drug discovery and material science applications.

3-Methoxy-4-phenylpyridine-5-acetonitrile structure

1806340-65-7 structure

Product Name:3-Methoxy-4-phenylpyridine-5-acetonitrile

CAS No:1806340-65-7

MF:C₁₄H₁₂N₂O

MW:224.257883071899

CID:4802133

Update Time:2025-06-13

3-Methoxy-4-phenylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-4-phenylpyridine-5-acetonitrile
- Inchi： 1S/C14H12N2O/c1-17-13-10-16-9-12(7-8-15)14(13)11-5-3-2-4-6-11/h2-6,9-10H,7H2,1H3
- InChI Key： JPPXOVNCHIGISN-UHFFFAOYSA-N
- SMILES： O(C)C1=CN=CC(CC#N)=C1C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 277
XLogP3: 2.1
Topological Polar Surface Area: 45.9

3-Methoxy-4-phenylpyridine-5-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029003893-250mg	3-Methoxy-4-phenylpyridine-5-acetonitrile	1806340-65-7	95%	250mg	$960.40	2022-03-31
Alichem	A029003893-500mg	3-Methoxy-4-phenylpyridine-5-acetonitrile	1806340-65-7	95%	500mg	$1,769.25	2022-03-31
Alichem	A029003893-1g	3-Methoxy-4-phenylpyridine-5-acetonitrile	1806340-65-7	95%	1g	$3,010.80	2022-03-31

3-Methoxy-4-phenylpyridine-5-acetonitrile Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Additional information on 3-Methoxy-4-phenylpyridine-5-acetonitrile

Comprehensive Overview of 3-Methoxy-4-phenylpyridine-5-acetonitrile (CAS No. 1806340-65-7)

3-Methoxy-4-phenylpyridine-5-acetonitrile (CAS No. 1806340-65-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name MPPA, features a pyridine core substituted with methoxy, phenyl, and acetonitrile functional groups. Its molecular formula is C₁₄H₁₂N₂O, and it exhibits a molecular weight of 224.26 g/mol. Researchers are particularly interested in its potential applications in drug discovery, especially as a building block for kinase inhibitors and central nervous system (CNS) targeting agents.

The growing demand for heterocyclic compounds in medicinal chemistry has placed 3-Methoxy-4-phenylpyridine-5-acetonitrile in the spotlight. Its structural versatility allows for modifications that can enhance bioavailability and target specificity. Recent studies highlight its role in the synthesis of novel therapeutic agents, particularly in oncology and neurology. For instance, derivatives of this compound have shown promise in modulating protein-protein interactions, a hot topic in cancer research. Additionally, its electron-rich pyridine ring makes it a valuable intermediate in catalysis and material science.

From a synthetic perspective, CAS No. 1806340-65-7 is typically prepared through multi-step organic reactions, including Pd-catalyzed cross-coupling and nucleophilic substitution. Its purity and stability are critical for downstream applications, prompting rigorous quality control measures during production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure compliance with industry standards. The compound’s solubility in organic solvents like DMSO and methanol further facilitates its use in high-throughput screening assays.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for 3-Methoxy-4-phenylpyridine-5-acetonitrile to minimize environmental impact. This aligns with the broader trend of eco-friendly pharmaceutical manufacturing, a key concern for regulatory bodies and consumers alike. The compound’s potential in biodegradable materials is also under investigation, addressing the global push for sustainable alternatives in industrial applications.

Market trends indicate a rising interest in custom synthesis and contract research services for CAS No. 1806340-65-7, driven by the need for tailored solutions in drug development. Companies specializing in fine chemicals are expanding their portfolios to include this compound, catering to the demands of biotech startups and academic institutions. Its compatibility with high-performance liquid chromatography (HPLC) and other analytical tools ensures seamless integration into existing workflows.

Looking ahead, the applications of 3-Methoxy-4-phenylpyridine-5-acetonitrile are expected to diversify, particularly in precision medicine and personalized therapeutics. Its role in structure-activity relationship (SAR) studies underscores its importance in modern drug design. As the scientific community continues to unravel its potential, CAS No. 1806340-65-7 remains a compound of significant interest for innovators across multiple disciplines.